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Compound of Interest

Compound Name: Asoprisnil ecamate

Cat. No.: B1665294

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asoprisnil ecamate is a synthetic, steroidal compound that functions as a selective
progesterone receptor modulator (SPRM).[1] It exhibits both partial agonist and antagonist
activities on the progesterone receptor (PR), demonstrating a high degree of receptor and
tissue selectivity.[2][3] This unique profile allows Asoprisnil to modulate progesterone-regulated
pathways with tissue-specific effects, making it a valuable tool in gynecological research,
particularly for conditions like uterine fibroids and endometriosis.[2][4][5] Accurate and
reproducible experimental results hinge on the correct preparation of Asoprisnil ecamate
stock solutions. This document provides a detailed protocol for preparing these solutions and

an overview of its mechanism of action.

Physicochemical Properties of Asoprisnil Ecamate

A summary of the key properties of Asoprisnil ecamate is presented below. This information is
crucial for accurate calculations and proper handling.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1665294?utm_src=pdf-interest
https://www.benchchem.com/product/b1665294?utm_src=pdf-body
https://en.wikipedia.org/wiki/Asoprisnil_ecamate
https://pubmed.ncbi.nlm.nih.gov/14667995/
https://pubmed.ncbi.nlm.nih.gov/15164306/
https://pubmed.ncbi.nlm.nih.gov/14667995/
https://academic.oup.com/edrv/article/26/3/423/2355256
https://pubmed.ncbi.nlm.nih.gov/15857972/
https://www.benchchem.com/product/b1665294?utm_src=pdf-body
https://www.benchchem.com/product/b1665294?utm_src=pdf-body
https://www.benchchem.com/product/b1665294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula C31H40N20s5 [1]
Molecular Weight 520.67 g/mol [1]

CAS Number 222732-94-7 [1][6]
Appearance Powder [7]
Storage (Solid) -20°C for up to 3 years [7]
Solubility Soluble in DMSO [7]

Note: The related compound Asoprisnil (J867, the active metabolite) has a reported solubility in
DMSO of 45 mg/mL (100.09 mM), which may require ultrasonic treatment and warming for
complete dissolution.[7]

Experimental Protocol: Preparation of Asoprisnil
Ecamate Stock Solution (10 mM in DMSO)

This protocol details the steps to prepare a 10 mM stock solution of Asoprisnil ecamate in
dimethyl sulfoxide (DMSO).

Materials:

e Asoprisnil ecamate powder (M.W. 520.67 g/mol )

¢ Anhydrous/cell culture grade Dimethyl sulfoxide (DMSOQO)
 Sterile, conical-bottom microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile, nuclease-free tips

o Vortex mixer

o Water bath or heat block (optional, set to 37°C)
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)
o Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock:
» Mass (mg) = 0.01 mol/L * 0.001 L * 520.67 g/mol * 1000 mg/g = 5.21 mg
o Weigh Asoprisnil Ecamate:
o Tare the analytical balance with a sterile microcentrifuge tube.

o Carefully weigh out the calculated mass (e.g., 5.21 mg) of Asoprisnil ecamate powder
and add it to the tube.

e Add Solvent:

o Using a calibrated micropipette, add the calculated volume of DMSO to the tube
containing the powder. For the example above, add 1 mL of DMSO.

 Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved particles.

o If particles remain, gentle warming in a 37°C water bath or heat block for 5-10 minutes,
with intermittent vortexing, can aid dissolution.[7] Caution: DMSO is hygroscopic; keep the
tube tightly capped.

 Aliquoting and Storage:

o Once the Asoprisnil ecamate is fully dissolved, dispense the stock solution into smaller,
single-use aliquots in sterile, light-protecting (amber) tubes. This prevents repeated freeze-
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thaw cycles which can degrade the compound.

o Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C

for long-term storage (up to 6 months).[7]

e Working Solution Preparation:
o When ready for an experiment, thaw a single aliquot.

o Dilute the stock solution to the final desired concentration using the appropriate cell culture
medium or experimental buffer. Note: To avoid precipitation and cellular toxicity, the final
concentration of DMSO in the working solution should typically be kept below 0.5%, and

ideally below 0.1%.

Mechanism of Action & Signaling Pathway

Asoprisnil ecamate exerts its effects by binding to the progesterone receptor (PR). As an
SPRM, its action is complex, involving both agonistic and antagonistic properties that are
tissue-dependent.[2] Upon binding, the PR undergoes a conformational change, dissociates
from heat shock proteins, dimerizes, and translocates to the nucleus.[8] There, the Asoprisnil-
PR complex binds to progesterone response elements (PRES) on target genes.[9]

Unlike full agonists, the Asoprisnil-bound PR complex differentially recruits co-regulators. It
weakly recruits coactivators but strongly recruits corepressors like NCoR, leading to a mixed
transcriptional response.[9][10][11] This modulation of gene expression underlies its
therapeutic effects, such as inducing apoptosis in uterine leiomyoma cells, in part by activating
the TRAIL-mediated signaling pathway.[12]
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Caption: Asoprisnil binds the progesterone receptor, causing a conformational change and
nuclear translocation.

Quality Control

« Visual Inspection: Always ensure the stock solution is clear and free of precipitates before
use. If crystals are observed, gentle warming and vortexing may be required.

* Aseptic Technique: Use sterile techniques throughout the procedure, especially if the stock
solutions will be used in cell-based assays.

¢ Final DMSO Concentration: Always calculate the final DMSO concentration in your
experimental setup to ensure it remains at a non-toxic level for the cells or model system
being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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